Cas no 37971-67-8 ((+)-7,3'-di-O-methyltaxifolin)

(+)-7,3'-di-O-methyltaxifolin structure
(+)-7,3'-di-O-methyltaxifolin structure
Product Name:(+)-7,3'-di-O-methyltaxifolin
CAS No:37971-67-8
MF:C17H16O7
MW:332.304745674133
CID:2044922
PubChem ID:14353345
Update Time:2025-04-21

(+)-7,3'-di-O-methyltaxifolin Chemical and Physical Properties

Names and Identifiers

    • (+)-7,3'-di-O-methyltaxifolin
    • (2R,3R)-Dihydroquercetin-7,3'-dimethyl ether
    • 3',7-Di-Me ether-(2R,3R)-3,3',4',5,7-Pentahydroxyflavanone
    • 3,5,4'-trihydroxy-7,3'-dimethoxyflavanone
    • 3,5-dihydroxy-2-(4-hydroxy-3-methoxy-phenyl)-7-methoxy-chroman-4-one
    • 3beta,5,4'-trihydroxy-7,3'-dimethoxyflavanone
    • 4',5-dihydroxy-3',7-dimethoxydihydroflavonol
    • 7,3'-dimethoxy-3,5,4'-trihydroxyflavanone
    • dihydroquercetin 7,3'-di-O-methyl ether
    • dihydroquercetin 7,3'-dimethyl ether
    • dihydroquercetin 7,3'-dimethyl ethern
    • Dihydroquercetin-3',7-dimethylaether
    • dihydroquercetin-7,3'-dimethylether
    • Taxifolin 7,3'-dimethyl ether
    • 3,4',5-Trihydroxy-3',7-dimethoxyflavanone
    • CHEBI:175236
    • 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one
    • 37971-67-8
    • DTXSID701117059
    • (2R,3R)-2,3-Dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
    • Inchi: 1S/C17H16O7/c1-22-9-6-11(19)14-13(7-9)24-17(16(21)15(14)20)8-3-4-10(18)12(5-8)23-2/h3-7,16-19,21H,1-2H3/t16-,17+/m0/s1
    • InChI Key: DQZRHRLTSJNVBC-DLBZAZTESA-N
    • SMILES: O1C2C=C(C=C(C=2C([C@@H]([C@H]1C1C=CC(=C(C=1)OC)O)O)=O)O)OC

Computed Properties

  • Exact Mass: 332.08960285g/mol
  • Monoisotopic Mass: 332.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 105Ų
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.